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Compound of Interest

Compound Name: GR127935 hydrochloride

Cat. No.: B1672116

Audience: Researchers, scientists, and drug development professionals.
Introduction

GR127935 is a potent and selective antagonist for the 5-HT1B and 5-HT1D serotonin
receptors.[1][2][3] Accurate and consistent preparation of a stock solution is fundamental for
reliable and reproducible results in downstream experimental applications, including in vitro
and in vivo studies. Dimethyl sulfoxide (DMSOQO) is a common aprotic solvent used for dissolving
a wide range of small organic molecules for biological research.[4] This document provides a
detailed protocol for the preparation, storage, and handling of a GR127935 hydrochloride
stock solution using DMSO.

Quantitative Data Summary

The essential physicochemical properties of GR127935 hydrochloride are summarized below.
This data is critical for accurate calculations and solution preparation.
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Parameter Value Notes

N-[4-Methoxy-3-(4-methyl-1-

piperazinyl)phenyl]-2'-methyl-
Chemical Name 4'-(5-methyl-1,2,4-oxadiazol-3-

yl)-[1,1'"-biphenyl]-4-

carboxamide hydrochloride

Molecular Formula C29H31Ns03 - HCI [1][2]

Anhydrous basis. Batch-
Molecular Weight 534.06 g/mol specific molecular weights may
vary due to hydration.[1][2]

CAS Number 148642-42-6 [11[2]
Appearance White to beige powder
Purity =>98% (HPLC) [1]

Corresponds to a
Solubility in DMSO =10 mg/mL concentration of approximately
18.7 mM.

Powder: 2-8°C, desiccated.

Recommended Storage )
Stock Solution: -20°C or -80°C.

Experimental Protocol: Preparation of a 10 mM
Stock Solution

This protocol details the procedure for preparing a 10 mM stock solution of GR127935
hydrochloride in DMSO.

Materials and Equipment

e GR127935 hydrochloride powder
e Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

» Calibrated analytical balance (accurate to at least 0.1 mg)
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Sterile, amber or opaque microcentrifuge tubes or vials

Sterile pipette tips

Vortex mixer

Sonicator (optional)

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Calculations

To prepare a stock solution of a specific molarity, use the following formula:

Mass (mg) = Desired Concentration (mM) x Desired Volume (mL) x Molecular Weight ( g/mol ) /
1000

Example Calculation for 1 mL of a 10 mM Stock Solution:
e Mass (mg) =10 mM x 1 mL x 534.06 g/mol / 1000
e Mass (mg) =5.34 mg

The table below provides pre-calculated values for preparing common stock concentrations.

Desired Stock

ST - Mass for 1 mL of DMSO Mass for 5 mL of DMSO
1mM 0.53 mg 2.67 mg

5 mM 2.67 mg 13.35 mg

10 mM 5.34 mg 26.70 mg

50 mM 26.70 mg 133.50 mg

Table based on a molecular weight of 534.06 g/mol .[1]

Step-by-Step Procedure
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e Preparation: Before starting, bring the GR127935 hydrochloride powder and DMSO to
room temperature. Ensure the workspace is clean.

» Weighing: Tare the analytical balance with a sterile microcentrifuge tube. Carefully weigh the
calculated mass (e.g., 5.34 mg for 1 mL of a 10 mM solution) of GR127935 hydrochloride
powder directly into the tube.

» Dissolution: Add the calculated volume of DMSO (e.g., 1 mL) to the tube containing the
powder.

o Mixing: Securely cap the tube and vortex for 1-2 minutes until the compound is completely
dissolved. Visually inspect the solution against a light source to ensure no solid particles
remain. If dissolution is difficult, brief sonication in a water bath may facilitate the process.[5]

[6]

» Aliquoting and Storage: To prevent degradation from repeated freeze-thaw cycles, aliquot the
stock solution into smaller, single-use volumes (e.g., 10-50 pL) in sterile, clearly labeled
amber or opaque tubes.[6][7]

e Labeling: Label each aliquot with the compound name, concentration (10 mM), solvent
(DMSO), and the date of preparation.

o Storage: Store the aliquots at -20°C for short-term storage (weeks to months) or at -80°C for
long-term storage (months to years).[6][7]

Workflow and Signaling Pathway Visualization
Experimental Workflow Diagram

The following diagram illustrates the key steps for preparing the GR127935 hydrochloride
stock solution.
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Step 1: Calculation
Calculate required mass of
GR127935 hydrochloride.

:

Step 2: Weighing
Accurately weigh the powder
on an analytical balance.

Step 3: Dissolution
Add DMSO and vortex/sonicate
until fully dissolved.

'

Step 4: Aliquoting & Storage
Dispense into single-use tubes
and store at -20°C or -80°C.

Click to download full resolution via product page
Caption: Workflow for preparing GR127935 hydrochloride stock solution.

Simplified Signaling Pathway

GR127935 acts as an antagonist at 5-HT1B and 5-HT1D receptors, which are G-protein
coupled receptors (GPCRSs). The diagram below illustrates its mechanism of action.
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Caption: GR127935 blocks serotonin from activating 5-HT1B/1D receptors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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